Cas no 1804746-39-1 (2-(Bromomethyl)-3-methoxy-4-methyl-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Bromomethyl)-3-methoxy-4-methyl-6-(trifluoromethoxy)pyridine
• CAS No: 1804746-39-1
• MF: C₉H₉BrF₃NO₂
• MW: 300.072472333908
• CID: 4838512
• Update Time: 2025-07-21

2-(Bromomethyl)-3-methoxy-4-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-methoxy-4-methyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9BrF3NO2/c1-5-3-7(16-9(11,12)13)14-6(4-10)8(5)15-2/h3H,4H2,1-2H3
• InChI Key： DHLDNGVAAUXOLX-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C)C=C(N=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 3.3
• Topological Polar Surface Area: 31.4

Additional information on 2-(Bromomethyl)-3-methoxy-4-methyl-6-(trifluoromethoxy)pyridine

Introduction to 2-(Bromomethyl)-3-methoxy-4-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1804746-39-1) in Modern Chemical Research

2-(Bromomethyl)-3-methoxy-4-methyl-6-(trifluoromethoxy)pyridine, identified by the CAS number 1804746-39-1, is a highly versatile intermediate in the realm of organic synthesis and pharmaceutical development. Its unique structural features—comprising a bromomethyl group, methoxy and methyl substituents on the pyridine ring, and a trifluoromethoxy group—make it a valuable building block for constructing complex molecules. This compound has garnered significant attention in recent years due to its utility in the synthesis of active pharmaceutical ingredients (APIs), agrochemicals, and specialty chemicals.

The bromomethyl moiety at the 2-position of the pyridine ring is particularly noteworthy, as it serves as a reactive handle for nucleophilic substitution reactions. This reactivity allows for the facile introduction of various functional groups, enabling the construction of diverse molecular architectures. The presence of 3-methoxy and 4-methyl groups enhances the compound's stability and influences its electronic properties, making it an attractive candidate for further derivatization. Additionally, the 6-(trifluoromethoxy) substituent introduces electron-withdrawing effects, which can modulate the reactivity and binding properties of the molecule.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Pyridine derivatives, in particular, have been extensively studied due to their broad range of biological activities. The compound 2-(Bromomethyl)-3-methoxy-4-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1804746-39-1) has emerged as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

One of the most compelling aspects of this compound is its role in medicinal chemistry. Researchers have leveraged its structural framework to develop molecules with improved pharmacokinetic properties and enhanced target specificity. The trifluoromethoxy group, in particular, has been shown to enhance metabolic stability and binding affinity in drug candidates. This has led to several preclinical studies exploring its potential as a lead compound for new therapeutic agents. The bromomethyl functionality further facilitates structure-activity relationship (SAR) studies by allowing rapid diversification of the molecular scaffold.

The synthetic applications of 2-(Bromomethyl)-3-methoxy-4-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1804746-39-1) extend beyond pharmaceuticals into other areas of chemical research. For example, it has been utilized in the synthesis of advanced materials and functional dyes. The electron-deficient nature of the pyridine ring, combined with the electron-withdrawing trifluoromethoxy group, makes it an excellent candidate for designing luminescent materials and organic semiconductors. These applications highlight the compound's broad utility and its potential impact across multiple scientific disciplines.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the introduction of aryl or heteroaryl groups at various positions on the pyridine ring. This flexibility has allowed chemists to design highly complex molecules with tailored biological activities. Additionally, palladium-catalyzed reactions have been employed to construct cyclic frameworks, opening up new avenues for drug discovery.

The role of computational chemistry in optimizing synthetic routes for 2-(Bromomethyl)-3-methoxy-4-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1804746-39-1) cannot be overstated. Molecular modeling techniques have been used to predict reaction outcomes and identify optimal conditions for synthesis. These computational approaches have not only accelerated research but also reduced experimental costs by minimizing trial-and-error experimentation. Furthermore, machine learning algorithms have been trained on large datasets to predict novel derivatives with enhanced properties.

In conclusion, 2-(Bromomethyl)-3-methoxy-4-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1804746-39-1) represents a cornerstone compound in modern chemical research. Its unique structural features make it an invaluable tool for synthesizing complex molecules with potential applications in pharmaceuticals, materials science, and beyond. As research continues to evolve, this compound will undoubtedly play a pivotal role in discovering new therapies and innovative materials that address global challenges.